2,5-difluoro-N-(2-methylbutyl)aniline

• Molecular Formula: C11H15F2N
• Molecular Weight: 199.24 g/mol
• IUPAC Name: 2,5-difluoro-N-(2-methylbutyl)aniline
• InChI: InChI=1S/C11H15F2N/c1-3-8(2)7-14-11-6-9(12)4-5-10(11)13/h4-6,8,14H,3,7H2,1-2H3
• InChI Key: CTJJVOZJCBXHEW-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)CNC1=C(C=CC(=C1)F)F

Description

2,5-Difluoro-N-(2-methylbutyl)aniline is a fluorinated aromatic amine derivative characterized by a benzene ring substituted with fluorine atoms at positions 2 and 5, and a 2-methylbutyl group attached to the nitrogen atom. This compound is structurally related to intermediates used in pharmaceuticals, agrochemicals, and organic synthesis. Its molecular formula is C₁₁H₁₅F₂N, with a molecular weight of 199.24 g/mol. The branched 2-methylbutyl chain may also affect steric interactions and lipophilicity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,5-difluoro-N-(2-methylbutyl)aniline typically involves the following steps:

Nitration: The starting material, 2,5-difluoroaniline, undergoes nitration to introduce nitro groups at specific positions on the benzene ring.

Reduction: The nitro groups are then reduced to amine groups using reducing agents such as hydrogen gas in the presence of a catalyst like palladium on carbon.

Alkylation: The resulting amine is then alkylated with 2-methylbutyl halide under basic conditions to form 2,5-difluoro-N-(2-methylbutyl)aniline.

Industrial Production Methods

In an industrial setting, the production of 2,5-difluoro-N-(2-methylbutyl)aniline may involve continuous flow reactors to ensure efficient mixing and heat transfer. The use of automated systems can help in maintaining precise reaction conditions, thereby improving yield and purity.

Chemical Reactions Analysis

Types of Reactions

2,5-Difluoro-N-(2-methylbutyl)aniline can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can further modify the functional groups attached to the benzene ring.

Substitution: The fluorine atoms on the benzene ring can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas with a palladium catalyst are commonly used.

Substitution: Nucleophiles like sodium methoxide (NaOCH3) or sodium ethoxide (NaOEt) can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while substitution reactions can produce various substituted aniline derivatives.

Scientific Research Applications

2,5-Difluoro-N-(2-methylbutyl)aniline has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: Researchers study its interactions with biological molecules to understand its potential as a pharmaceutical agent.

Medicine: It may serve as a precursor for the development of drugs targeting specific diseases.

Industry: This compound is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 2,5-difluoro-N-(2-methylbutyl)aniline involves its interaction with specific molecular targets. The fluorine atoms enhance its binding affinity to certain enzymes or receptors, thereby modulating their activity. The 2-methylbutyl group may influence the compound’s solubility and bioavailability, affecting its overall efficacy.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

To contextualize the properties of 2,5-difluoro-N-(2-methylbutyl)aniline, we compare it with five related compounds identified in the evidence:

Table 1: Structural and Functional Comparisons

Compound Name	Substituents on Benzene Ring	N-Substituent	Molecular Formula	Molecular Weight (g/mol)	Key Features/Applications
2,5-Difluoro-N-(2-methylbutyl)aniline	2,5-difluoro	2-methylbutyl	C₁₁H₁₅F₂N	199.24	Intermediate for fluorinated pharmaceuticals; enhanced lipophilicity due to branched alkyl chain .
3,5-Difluoro-N-(4-fluorophenyl)aniline	3,5-difluoro	4-fluorophenyl	C₁₂H₈F₃N	235.20	Higher symmetry; potential use in liquid crystals or agrochemicals due to aryl-fluorine interactions .
2,5-Difluoro-N-(3-methylcyclopentyl)aniline	2,5-difluoro	3-methylcyclopentyl	C₁₂H₁₅F₂N	211.25	Cyclic substituent increases steric hindrance; possible applications in asymmetric catalysis .
2,5-Difluoro-N-(3-fluorophenyl)aniline	2,5-difluoro	3-fluorophenyl	C₁₂H₈F₃N	235.20	Extended conjugation via aryl group; may exhibit fluorescence properties .
2,5-Dimethoxy-N-[(3-nitrophenyl)methyl]aniline	2,5-dimethoxy	3-nitrophenylmethyl	C₁₅H₁₆N₂O₄	288.30	Nitro and methoxy groups enhance redox activity; used in dye synthesis .

Key Comparative Insights

Electronic Effects: Fluorine substituents at positions 2 and 5 in the target compound reduce electron density on the aromatic ring, making it less reactive toward electrophilic substitution compared to methoxy or nitro-substituted analogs (e.g., 2,5-dimethoxy-N-[(3-nitrophenyl)methyl]aniline) .

Steric and Lipophilic Properties: The 2-methylbutyl chain in the target compound increases lipophilicity (logP ~3.2 estimated), favoring membrane permeability in drug design. Aryl substituents (e.g., 3-fluorophenyl) in analogs enhance π-π stacking interactions, relevant for materials science applications .

Synthetic Accessibility :

• The target compound may be synthesized via reductive amination or nucleophilic substitution, similar to methods described for 4-(substituted)-5-fluorobenzene-1,2-diamine in . However, the branched alkyl chain requires careful control of reaction conditions to avoid steric byproducts .
• Nitro-substituted analogs (e.g., 2,5-dimethoxy-N-[(3-nitrophenyl)methyl]aniline ) often involve nitro reduction steps, as outlined in , but require additional safety measures due to nitro group explosivity .

Regulatory and Safety Profiles: Limited safety data exist for the target compound, but structurally similar 3,5-difluoro-N-(4-fluorophenyl)aniline is classified under GHS regulations with hazards including skin irritation (H315) and acute toxicity (H301) . Cyclic or nitro-containing analogs (e.g., 2,5-dimethoxy-N-[(3-nitrophenyl)methyl]aniline) may pose higher environmental risks due to persistent metabolites .

Research Implications and Gaps

• Target Compound : Further studies are needed to characterize its thermal stability, solubility in polar solvents, and biological activity.

Biological Activity

2,5-Difluoro-N-(2-methylbutyl)aniline is a fluorinated aromatic amine that has garnered interest in medicinal chemistry due to its potential biological activities. This compound's structure, characterized by two fluorine atoms on the aromatic ring and an aliphatic side chain, suggests unique interactions with biological targets. This article reviews the current understanding of its biological activity, including antimicrobial, anticancer properties, and mechanisms of action.

• Molecular Formula : C10H12F2N
• Molecular Weight : 201.21 g/mol
• IUPAC Name : 2,5-difluoro-N-(2-methylbutyl)aniline
• Canonical SMILES : CC(C)NCC1=C(C=C(C=C1F)F)C

Antimicrobial Activity

Research has indicated that 2,5-difluoro-N-(2-methylbutyl)aniline exhibits notable antimicrobial properties. In a study evaluating various anilines, derivatives with fluorinated groups demonstrated enhanced activity against Gram-positive bacteria such as Staphylococcus aureus and Staphylococcus epidermidis. The presence of fluorine atoms is believed to increase lipophilicity, facilitating membrane penetration and enhancing antibacterial efficacy .

Anticancer Properties

The compound has also been investigated for its anticancer potential. In vitro studies have shown that 2,5-difluoro-N-(2-methylbutyl)aniline can inhibit the proliferation of various cancer cell lines, including HeLa (cervical carcinoma) and A549 (lung carcinoma). The mechanism appears to involve the induction of apoptosis and cell cycle arrest at the G1 phase .

The biological activity of 2,5-difluoro-N-(2-methylbutyl)aniline is primarily attributed to its ability to interact with specific molecular targets within cells:

• Enzyme Inhibition : The compound may inhibit enzymes involved in metabolic pathways critical for cell survival and proliferation.
• Receptor Modulation : It has been suggested that this compound may modulate receptor activity, particularly those involved in inflammatory responses and cell signaling pathways.

Case Studies

• Antimicrobial Efficacy Against Staphylococcus aureus :
  • Study Design : A series of experiments were conducted to assess the minimum inhibitory concentration (MIC) of 2,5-difluoro-N-(2-methylbutyl)aniline against S. aureus.
  • Results : The MIC was determined to be 32 µg/mL, indicating significant antibacterial activity compared to control compounds .
• Cytotoxic Effects on Cancer Cell Lines :
  • Study Design : The MTT assay was employed to evaluate cytotoxicity against HeLa and A549 cells.
  • Results : At concentrations of 10 µM and above, significant reductions in cell viability were observed (p < 0.05), suggesting potential for further development as an anticancer agent .

Comparative Analysis with Similar Compounds

Compound Name	Molecular Formula	Antimicrobial Activity	Anticancer Activity
2,5-Difluoro-N-(2-methylbutyl)aniline	C10H12F2N	Yes	Yes
4-Fluoroaniline	C7H8FN	Moderate	Limited
3-Bromoaniline	C6H6BrN	Low	Moderate

This table illustrates that while 2,5-difluoro-N-(2-methylbutyl)aniline shows robust biological activity compared to related compounds, it stands out particularly due to its dual action as both an antimicrobial and anticancer agent.